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Compound of Interest

Compound Name: Ethyl glyoxylate

Cat. No.: B031252 Get Quote

An In-depth Technical Guide to Ethyl Glyoxylate
Ethyl glyoxylate, a significant organic compound, serves as a versatile intermediate in the

synthesis of various pharmaceuticals and biodegradable polymers.[1][2] This guide provides a

comprehensive overview of its chemical structure, IUPAC nomenclature, physicochemical

properties, and relevant experimental protocols for researchers, scientists, and professionals in

drug development.

Chemical Structure and IUPAC Name
Ethyl glyoxylate is the ethyl ester of glyoxylic acid.[3][4] Its structure features an ethyl ester

group attached to an aldehyde functional group.

IUPAC Name: ethyl 2-oxoacetate[1][3][5]

Synonyms: Ethyl oxoacetate, Glyoxylic acid ethyl ester[1][4][6]

Chemical Formula: C₄H₆O₃[5][6]

SMILES: CCOC(=O)C=O[5][6]

InChI Key: DBPFRRFGLYGEJI-UHFFFAOYSA-N[1][5]

The chemical structure of ethyl glyoxylate is visualized in the diagram below.
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Figure 1: Chemical structure of ethyl glyoxylate.

Physicochemical Properties
A summary of the key quantitative data for ethyl glyoxylate is presented in the table below for

easy reference and comparison.
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Property Value Source

CAS Number 924-44-7 [1][5]

Molecular Weight 102.09 g/mol [2][3][4]

Appearance
Clear colorless to pale yellow

solution
[4][5][7]

Boiling Point 110 °C [2][4]

Density 1.03 g/mL at 20 °C [2][4]

Refractive Index 1.4750 [2][4]

Flash Point 7 °C [2][4]

Water Solubility Immiscible [2][4]

Experimental Protocols
Ethyl glyoxylate's high reactivity, particularly of its aldehyde group, makes it a valuable

reagent in organic synthesis.[4] A notable application is in the Friedel-Crafts alkylation reaction.

Example: Friedel-Crafts Alkylation of Thiophenes

This protocol describes the general procedure for the reaction of ethyl glyoxylate with

thiophenes to yield the corresponding secondary alcohols, which are important pharmaceutical

intermediates.

Materials:

Ethyl glyoxylate (typically as a 50% solution in toluene)

Thiophene or a substituted thiophene

A Lewis acid catalyst (e.g., AlCl₃, SnCl₄, or BF₃·OEt₂)

Anhydrous aprotic solvent (e.g., dichloromethane, 1,2-dichloroethane)

Inert atmosphere (e.g., nitrogen or argon)
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Standard glassware for organic synthesis (round-bottom flask, condenser, dropping funnel,

magnetic stirrer)

Quenching solution (e.g., saturated aqueous NH₄Cl or dilute HCl)

Organic solvent for extraction (e.g., ethyl acetate, diethyl ether)

Drying agent (e.g., anhydrous Na₂SO₄ or MgSO₄)

Rotary evaporator

Purification apparatus (e.g., column chromatography system)

Procedure:

Under an inert atmosphere, dissolve the thiophene derivative in the anhydrous aprotic

solvent in a round-bottom flask equipped with a magnetic stirrer.

Cool the solution to the desired reaction temperature (typically between 0 °C and room

temperature).

Slowly add the Lewis acid catalyst to the stirred solution.

Add the ethyl glyoxylate solution dropwise to the reaction mixture via a dropping funnel

over a period of 30-60 minutes.

Allow the reaction to stir at the chosen temperature for a specified time (monitored by TLC or

LC-MS for completion).

Upon completion, carefully quench the reaction by slowly adding the quenching solution.

Transfer the mixture to a separatory funnel and extract the product with an organic solvent.

Combine the organic layers, wash with brine, and dry over an anhydrous drying agent.

Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary

evaporator.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b031252?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031252?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Purify the crude product by column chromatography on silica gel to obtain the desired

secondary alcohol.

Logical Workflow for Compound Identification
The following diagram illustrates a typical workflow for the identification and characterization of

a chemical compound, using ethyl glyoxylate as an example.
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Compound Identification Workflow: Ethyl Glyoxylate

Obtain Unknown Sample

Spectroscopic Analysis
(NMR, IR, MS)

Determine Physical Properties
(BP, MP, Density)

Analyze Data &
Propose Structure

Compare with Literature Data
(CAS: 924-44-7)

No Match

Confirm Structure
(Ethyl 2-oxoacetate)

Match

Click to download full resolution via product page

Figure 2: Workflow for identifying a chemical compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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